Cadmate(2-),tetraiodo-, dipotassium, (T-4)- (9CI)

• CAS No.: 13601-63-3
• Molecular Formula: CdI3K
• Molecular Weight: 532.22
• IUPAC Name: dipotassium;cadmium(2+);tetraiodide
• InChI: InChI=1S/Cd.4HI.2K/h;4*1H;;/q+2;;;;;2*+1/p-4
• SMILES: [K+].[K+].[Cd+2].[I-].[I-].[I-].[I-]
• Synonyms: CADMIUM POTASSIUM IODIDE

Description

Cadmate(2-),tetraiodo-, dipotassium, (T-4)- (9CI), also known as potassium tetraiodocadmate, is a chemical compound with the molecular formula CdI4.2K. It is commonly referred to as Marme’s reagent and is known for its unique properties and applications in various scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cadmate(2-),tetraiodo-, dipotassium, (T-4)- (9CI) typically involves the reaction of cadmium salts with potassium iodide. The reaction is carried out in an aqueous solution, where cadmium ions react with iodide ions to form the tetraiodocadmate complex. The reaction conditions include maintaining a controlled temperature and pH to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of Cadmate(2-),tetraiodo-, dipotassium, (T-4)- (9CI) follows a similar synthetic route but on a larger scale. The process involves the use of high-purity cadmium salts and potassium iodide, along with advanced purification techniques to obtain a product with high purity and consistency .

Chemical Reactions Analysis

Types of Reactions

Cadmate(2-),tetraiodo-, dipotassium, (T-4)- (9CI) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state species.

Reduction: It can be reduced to form lower oxidation state species.

Substitution: The iodide ions in the compound can be substituted with other halides or ligands.

Common Reagents and Conditions

Common reagents used in reactions with Cadmate(2-),tetraiodo-, dipotassium, (T-4)- (9CI) include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various halides for substitution reactions. The reaction conditions vary depending on the desired product but generally involve controlled temperature and pH .

Major Products Formed

The major products formed from these reactions include various cadmium complexes with different ligands, as well as cadmium oxides and halides .

Scientific Research Applications

Cadmate(2-),tetraiodo-, dipotassium, (T-4)- (9CI) has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in analytical chemistry for the detection and quantification of various ions and compounds.

Biology: Employed in biological assays and experiments to study the effects of cadmium on biological systems.

Medicine: Investigated for its potential use in medical diagnostics and treatments, particularly in imaging and radiotherapy.

Industry: Utilized in industrial processes for the synthesis of other cadmium-containing compounds and materials

Mechanism of Action

The mechanism of action of Cadmate(2-),tetraiodo-, dipotassium, (T-4)- (9CI) involves its interaction with various molecular targets and pathways. The compound exerts its effects by binding to specific ions and molecules, altering their chemical properties and reactivity. This interaction can lead to changes in the structure and function of biological molecules, influencing various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

Cadmium iodide (CdI2): A similar compound with different stoichiometry and properties.

Potassium iodide (KI): Shares the iodide component but lacks the cadmium ion.

Cadmium chloride (CdCl2): Another cadmium-containing compound with chloride ions instead of iodide.

Uniqueness

Cadmate(2-),tetraiodo-, dipotassium, (T-4)- (9CI) is unique due to its specific combination of cadmium and iodide ions, which imparts distinct chemical properties and reactivity. Its ability to form stable complexes with various ligands makes it valuable in analytical and industrial applications .